3-(3,4-Dimethylphenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine

• IUPAC Name: 3-(3,4-dimethylphenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• InChI: InChI=1S/C17H15N7O/c1-10-3-4-13(9-11(10)2)24-15(18)14(21-23-24)17-20-16(22-25-17)12-5-7-19-8-6-12/h3-9H,18H2,1-2H3
• InChI Key: FLYQOQOCFVHNTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=NC=C4)N)C
• Molecular Formula: C17H15N7O
• Molecular Weight: 333.3 g/mol

Description

3-(3,4-Dimethylphenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of triazole derivatives, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Synthesis of 1,2,4-Triazoles and Antimicrobial Evaluation : A study outlined the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide, which involved the formation of 5-pyridin-4-yl-1,3,4-oxadiazole derivatives. These compounds were evaluated for their antimicrobial activities, revealing that most compounds exhibited good to moderate activity, highlighting their potential as antimicrobial agents (Bayrak et al., 2009).

Anticancer Activity

• Anticancer Evaluation of Oxadiazoles and Triazoles : Research focusing on the synthesis of 1,3,4-oxadiazoles, 1,3,4-thiadiazoles, 1,2,4-triazoles, and their Mannich bases derived from isonicotinic acid hydrazide demonstrated significant cytotoxicity against various human cancer cell lines, suggesting their promising application in cancer treatment (Abdo & Kamel, 2015).

Novel Synthetic Routes and Characterizations

• Synthesis of Pyridine-Pyrimidines and Bis-Derivatives : A novel synthesis method was developed for 1,3-dimethyl-5-aryl-7-(pyridine-3(2)(4)-yl)pyrimidine-2,4(1H,3H)-diones using a multicomponent reaction. This approach highlights the versatility and efficiency of generating compounds with potential biological activities through innovative synthetic routes (Rahmani et al., 2018).

Molecular and Crystal Structures

• Crystal Structure Analysis : The molecular and crystal structure of a related triazole compound was thoroughly analyzed, providing insights into its configuration and interactions. Understanding the structural properties of such compounds can inform their further application in drug design and development (Dolzhenko et al., 2011).